N-(quinolin-5-yl)acrylamide

Core Science & Biosynthesis

N-(quinolin-5-yl)acrylamide: Structural Properties and Synthetic Utility in Covalent Drug Discovery

This in-depth technical guide details the chemical structure, synthesis, and pharmacological utility of N-(quinolin-5-yl)acrylamide , a strategic covalent fragment used in medicinal chemistry.[1]

[1]

Executive Summary

N-(quinolin-5-yl)acrylamide (CAS: 591251-19-3) is a heterobifunctional chemical probe and building block characterized by a quinoline scaffold fused to an electrophilic acrylamide warhead.[1] In modern drug discovery, it serves two critical roles:

• Covalent Fragment: Used in Activity-Based Protein Profiling (ABPP) and fragment-based screening to identify ligandable cysteine residues on protein surfaces.[1]

• Pharmacophore Precursor: Acts as the "warhead-bearing" module in the synthesis of targeted covalent inhibitors (TCIs), including inhibitors for kinases and sirtuins (e.g., SIRT2).[1]

This guide provides a validated synthetic protocol, mechanistic analysis of its reactivity, and its application in chemoproteomics.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

Structural Analysis

The molecule consists of a planar quinoline ring system substituted at the 5-position with an acrylamide moiety.[1]

• Quinoline Core: Provides hydrophobic interactions and π-π stacking potential within protein binding pockets.[1] The nitrogen atom (N1) is weakly basic (pKa ~4.9), allowing for hydrogen bond acceptance.[1]

• Acrylamide Warhead: An

  -unsaturated carbonyl system acting as a Michael acceptor.[1] It is tuned to react specifically with nucleophilic thiols (cysteine) rather than amines (lysine) under physiological conditions.[1]

Key Properties Table[1]

Property	Value / Description
IUPAC Name	N-(quinolin-5-yl)prop-2-enamide
CAS Number	591251-19-3
Molecular Formula	C₁₂H₁₀N₂O
Molecular Weight	198.22 g/mol
Physical State	Off-white to pale yellow crystalline solid
Solubility	Soluble in DMSO, DMF, MeOH; Low solubility in Water
LogP (Predicted)	~1.8 - 2.2 (Lipophilic)
Reactivity	Electrophilic (Michael Acceptor); Polymerizable
Storage	-20°C, desiccated, protected from light (prevent polymerization)

Synthetic Protocol

Note: This protocol synthesizes N-(quinolin-5-yl)acrylamide via the acylation of 5-aminoquinoline.[1] All steps must be performed in a fume hood.

Materials

• Precursor: 5-Aminoquinoline (Commercial grade, >97%)[1]

• Reagent: Acryloyl chloride (Freshly distilled or high purity)[1]

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA)[1]

• Solvent: Dichloromethane (DCM), Anhydrous[1]

• Quench: Saturated NaHCO₃ solution

Step-by-Step Methodology

• Preparation: Dissolve 5-aminoquinoline (1.0 eq) in anhydrous DCM (0.1 M concentration) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Base Addition: Add DIPEA (1.5 eq) and cool the solution to 0°C using an ice bath. Rationale: Cooling prevents polymerization of the acryloyl chloride and minimizes bis-acylation.[1]

• Acylation: Dropwise add acryloyl chloride (1.1 eq) dissolved in a small volume of DCM over 15 minutes.

  • Observation: The solution may darken or precipitate amine salts.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (System: 5% MeOH in DCM).

• Workup:

  • Quench with saturated NaHCO₃.[1][2]

  • Extract the aqueous layer with DCM (3x).[1]

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo (keep bath temp <35°C to avoid polymerization).[1]

• Purification: Purify via flash column chromatography (Silica gel; Gradient: 0→5% MeOH in DCM).

• Validation: Confirm structure via ¹H-NMR (DMSO-d₆). Look for characteristic alkene protons at δ 6.2–6.8 ppm and quinoline aromatic signals.[1]

Synthesis Workflow Diagram

Caption: One-step acylation pathway for generating the target acrylamide warhead.

Mechanism of Action: Cysteine Targeting

The biological utility of N-(quinolin-5-yl)acrylamide relies on its ability to form a permanent covalent bond with cysteine residues in proteins.[1] This is a Michael Addition reaction.

Mechanistic Steps

• Recognition: The quinoline ring associates with a hydrophobic pocket on the protein surface (non-covalent binding).[1]

• Nucleophilic Attack: A nearby cysteine thiolate (

  ) attacks the -carbon of the acrylamide double bond.[1]

• Enolate Formation: The electron density shifts to form a transient enolate.[1]

• Protonation: The enolate abstracts a proton (from solvent or adjacent residue) to form the stable thioether adduct.[1]

Reaction Diagram[1]

Caption: The Michael addition mechanism forming a covalent thioether bond between the inhibitor and protein.[1]

Biological Applications & Case Studies

Covalent Fragment Screening

N-(quinolin-5-yl)acrylamide is often included in electrophilic fragment libraries .[1] Researchers screen these libraries against a proteome (using Mass Spectrometry) to find "ligandable" cysteines.[1]

• Why Quinoline? The quinoline scaffold is a "privileged structure" in medicinal chemistry, frequently binding to kinases, DNA, and dehydrogenases.[1]

• Outcome: If this fragment modifies a specific protein, it serves as a starting point (hit) to design a high-affinity inhibitor by expanding the molecule.[1]

Case Study: SIRT2 Inhibition

While N-(quinolin-5-yl)acrylamide is a fragment, its structural motif is central to potent inhibitors like AGK 2 (a SIRT2 inhibitor).[1]

• AGK 2 Structure: 2-cyano-3-[5-(2,5-dichlorophenyl)furan-2-yl]-N-(quinolin-5-yl)acrylamide.[1]

• Role of Fragment: The N-(quinolin-5-yl) moiety provides critical binding orientation, while the acrylamide (modified in AGK 2) locks the enzyme.[1]

• Relevance: Understanding the simple fragment allows for the rational design of these complex drugs.

Safety & Handling

• Toxicity: Acrylamides are potential neurotoxins and carcinogens.[1] They can alkylate DNA and proteins non-specifically at high concentrations.[1]

• PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory.[1]

• Disposal: Quench excess acrylamide with a thiol source (e.g., glutathione or cysteine) before disposal into hazardous organic waste.[1]

References

• Chemical Identity & CAS: ChemSrc. N-(quinolin-5-yl)acrylamide - CAS 591251-19-3.[1] Available at: [Link][1]

• Acrylamide Properties: CDC/ATSDR. Toxicological Profile for Acrylamide. Available at: [Link][1]

Sources

• 1. CAS 13880-05-2: N-[Tris(hydroxymethyl)methyl]acrylamide [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: N-(quinolin-5-yl)acrylamide as a Covalent Warhead Scaffold

[1][2]

Executive Summary

N-(quinolin-5-yl)acrylamide (CAS: 591251-19-3 ) is a specialized heteroaromatic amide utilized primarily in medicinal chemistry as a covalent fragment and electrophilic warhead.[1] Characterized by a molecular weight of 198.22 g/mol , this compound features a quinoline scaffold fused to an acrylamide moiety. It serves as a critical model system for studying Michael addition kinetics with cysteine residues in kinases and other enzymatic targets.

This guide details the physicochemical properties, synthesis protocols, and mechanistic applications of N-(quinolin-5-yl)acrylamide, designed for researchers in Fragment-Based Drug Discovery (FBDD) and Targeted Covalent Inhibitor (TCI) development.[1]

Part 1: Chemical Identity & Physicochemical Profiling[1][2]

The structural integrity of N-(quinolin-5-yl)acrylamide relies on the conjugation between the electron-deficient acrylamide double bond and the electron-rich quinoline aromatic system.[1] This connectivity dictates its reactivity profile toward biological nucleophiles.

Table 1: Core Chemical Specifications

Parameter	Specification
Chemical Name	N-(quinolin-5-yl)prop-2-enamide
CAS Number	591251-19-3
Molecular Formula	C₁₂H₁₀N₂O
Molecular Weight	198.22 g/mol
Exact Mass	198.0793
Solubility	DMSO (>50 mM), Methanol; Low solubility in water
pKa (Calculated)	~4.9 (Quinoline nitrogen)
LogP	~2.1
Appearance	Off-white to pale yellow solid

Structural Visualization (SMILES)

SMILES: C=CC(=O)Nc1cccc2ncccc12 Note: The acrylamide group is attached at the C5 position, placing it on the carbocyclic ring of the quinoline, distinct from the heterocyclic nitrogen.

Part 2: Synthesis Protocol (Self-Validating Methodology)

The synthesis of N-(quinolin-5-yl)acrylamide requires strict control of temperature and stoichiometry to prevent polymerization of the acrylamide moiety or bis-acylation.[1]

Reagents & Materials[1][2][3][4][5][6][7][8]

• Starting Material: 5-Aminoquinoline (1.0 equiv)[1]

• Reagent: Acryloyl chloride (1.1 equiv)

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (1.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Atmosphere: Dry Nitrogen or Argon[1]

Step-by-Step Procedure

• Preparation: Flame-dry a 2-neck round-bottom flask and purge with Argon. Dissolve 5-aminoquinoline (e.g., 1.0 g, 6.9 mmol) in anhydrous DCM (20 mL).

• Base Addition: Add DIPEA (1.8 mL, 10.4 mmol) to the stirring solution. Cool the mixture to 0°C using an ice/water bath.

  • Causality: Cooling is critical to suppress the exothermic nature of the reaction and minimize side reactions (e.g., polymerization).

• Acylation: Dropwise add acryloyl chloride (0.62 mL, 7.6 mmol) diluted in 5 mL DCM over 15 minutes.

  • Observation: A white precipitate (amine hydrochloride salt) may form immediately.

• Reaction Monitoring: Allow the reaction to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Validation: Monitor by TLC (EtOAc/Hexane 1:1). The starting amine spot (lower Rf) should disappear, replaced by the amide product (higher Rf).

• Workup: Quench with saturated aqueous NaHCO₃ (20 mL). Extract the aqueous layer with DCM (3 x 20 mL). Combine organic layers and wash with brine.

• Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at <30°C.

  • Caution: Do not heat above 40°C during evaporation to avoid thermal polymerization.

• Purification: Purify via flash column chromatography (SiO₂) using a gradient of 0–5% Methanol in DCM.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway for the generation of N-(quinolin-5-yl)acrylamide via nucleophilic acyl substitution.[1]

Part 3: Mechanism of Action & Applications

The "Warhead" Mechanism

N-(quinolin-5-yl)acrylamide acts as a Michael Acceptor .[1] The electron-withdrawing carbonyl group activates the

-carbon of the vinyl group, making it highly susceptible to nucleophilic attack by thiols (e.g., Cysteine residues in proteins).

In drug discovery, this motif is used to covalently modify a non-catalytic cysteine in the ATP-binding pocket of kinases (e.g., EGFR, BTK), converting a reversible binder into an irreversible inhibitor.

Reaction Kinetics with Cysteine

The reaction follows second-order kinetics (

). The quinoline ring aids in initial non-covalent binding ( ) via hydrophobic interactions, positioning the acrylamide for the covalent bond formation ( ).

Figure 2: Mechanism of covalent inactivation via Michael addition to a cysteine thiol group.[1]

Experimental Application: GSH Reactivity Assay

To assess the "tunability" of this warhead, researchers perform a Glutathione (GSH) half-life assay.

• Protocol: Incubate 10 µM N-(quinolin-5-yl)acrylamide with 5 mM GSH in PBS (pH 7.4) at 37°C.

• Analysis: Monitor the decay of the parent compound via LC-MS/MS over 24 hours.

• Interpretation: A

  < 15 min indicates a highly reactive "hot" warhead (potential for off-target toxicity). A of 1–6 hours suggests a balanced reactivity suitable for targeted drugs.

References

• Mahapatra, S., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. Retrieved from [Link]

• Lonsdale, R., & Ward, R. A. (2018). Structure-Based Design of Targeted Covalent Inhibitors. Chemical Society Reviews. (Contextual grounding for acrylamide warhead mechanism).

• PubChem. (2025).[2] Compound Summary for Covalent Inhibitor Scaffolds. National Library of Medicine.[2] Retrieved from [Link]

Sources

• 1. 591251-26-2|N-(Quinolin-3-yl)acrylamide|BLD Pharm [bldpharm.com]
• 2. N-(4-m-Tolylamino-quinazolin-6-yl)-acrylamide | C18H16N4O | CID 9995195 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity Profile of N-(quinolin-5-yl)acrylamide vs N-(quinolin-8-yl)acrylamide

Abstract

In the landscape of targeted covalent inhibitors (TCIs), the acrylamide "warhead" stands as a cornerstone for its ability to form a stable bond with nucleophilic residues, most notably cysteine.[1] The reactivity of this functional group, however, is not intrinsic; it is exquisitely modulated by the electronic environment of its parent molecule. This guide provides a detailed comparative analysis of two constitutional isomers, N-(quinolin-5-yl)acrylamide and N-(quinolin-8-yl)acrylamide. We delve into the nuanced electronic effects imparted by the quinoline scaffold, dictated by the position of the acrylamide substituent relative to the ring nitrogen, and how these effects translate into distinct reactivity profiles. This document serves as a technical resource for researchers, chemists, and drug development professionals, offering theoretical insights, practical experimental protocols, and computational perspectives to guide the rational design of next-generation covalent therapeutics.

Introduction: The Quinoline Scaffold in Covalent Inhibitor Design

The quinoline ring system, a fusion of benzene and pyridine, is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs.[2] Its rigid structure provides a defined vector for substituents, while the nitrogen atom introduces unique electronic properties and a potential site for hydrogen bonding.[3] When appended with an electrophilic acrylamide moiety, the resulting molecule becomes a potent tool for covalent targeting of proteins.

The central thesis of this guide is that the specific attachment point of the acrylamide to the quinoline ring is a critical design parameter. The position of the ring nitrogen relative to the acrylamide group dictates the electron density across the conjugated system, thereby tuning the electrophilicity of the Michael acceptor. Understanding the reactivity differential between isomers like N-(quinolin-5-yl)acrylamide and N-(quinolin-8-yl)acrylamide is paramount for achieving the delicate balance required for an effective TCI: potent on-target activity coupled with minimal off-target reactivity.[4][5]

Structural and Electronic Analysis

The fundamental difference between the two isomers lies in the electronic interplay between the electron-withdrawing nitrogen atom of the quinoline ring and the acrylamide group.

• N-(quinolin-5-yl)acrylamide: The acrylamide group is attached to the benzene ring portion of the scaffold. The nitrogen at position 1 exerts an electron-withdrawing effect primarily through resonance and induction, which is relayed through the fused ring system.

• N-(quinolin-8-yl)acrylamide: The acrylamide group is also attached to the benzene ring but is in a "peri" position relative to the nitrogen. This proximity can lead to more direct electronic influence and potential for intramolecular interactions, such as hydrogen bonding, which can affect the conformation and reactivity of the acrylamide.

The position of the nitrogen atom alters the electron density distribution. In quinoline, the nitrogen atom significantly withdraws electron density, making the pyridine ring electron-deficient. This effect extends to the fused benzene ring, but its magnitude varies by position. Computational studies and experimental observations on substituted quinolines show that the electronic environment at the 5-position versus the 8-position is distinct, which is expected to translate to a difference in the electrophilicity of the attached acrylamide.[6][7][8]

Logical Framework: From Structure to Reactivity

The following diagram illustrates the causal relationship between the isomeric structure and the resulting chemical reactivity, a core concept in covalent drug design.

Caption: Logical flow from isomeric structure to kinetic outcome.

The Thiol-Michael Addition: The Reaction Mechanism

Acrylamides react with cysteine residues via a thiol-Michael addition, a conjugate addition reaction. The reaction is typically initiated by the deprotonation of the cysteine thiol to the more nucleophilic thiolate anion, which then attacks the electron-deficient β-carbon of the acrylamide.[9]

Sources

• 1. Targeted covalent inhibitors - Wikipedia [en.wikipedia.org]
• 2. chemijournal.com [chemijournal.com]
• 3. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reactivities of acrylamide warheads toward cysteine targets: a QM/ML approach to covalent inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. Structure-Photochemical Function Relationships in Nitrogen-Containing Heterocyclic Aromatic Photobases Derived from Quinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A DFT Study of the Reaction of Acrylamide with L-Cysteine and L-Glutathione - PMC [pmc.ncbi.nlm.nih.gov]

5-Aminoquinoline Acrylamide Derivatives: A Technical Guide to Covalent Inhibitor Design

This technical guide details the medicinal chemistry, synthesis, and therapeutic rationale of 5-aminoquinoline acrylamide derivatives . This specific scaffold represents a niche but critical area in the design of Targeted Covalent Inhibitors (TCIs) , particularly for overcoming drug resistance in kinases (e.g., EGFR, BTK) and exploring novel chemical space in infectious diseases.[1]

Executive Summary

The 5-aminoquinoline acrylamide scaffold is a privileged structural motif used to design irreversible inhibitors. It combines the pharmacokinetic properties of the quinoline heterocycle with an electrophilic acrylamide warhead capable of forming covalent bonds with nucleophilic cysteine residues (e.g., Cys797 in EGFR).[1][2]

Unlike the more common 6- or 7-substituted quinolines (seen in drugs like Neratinib or Pelitinib ), the 5-position offers a unique spatial vector. This allows the acrylamide warhead to access distinct regions of the ATP-binding pocket, potentially overcoming steric clashes caused by resistance mutations (e.g., T790M or C797S in EGFR).

Key Applications:

• Oncology: Third/Fourth-generation EGFR inhibitors, HER2 inhibitors.[1]

• Infectious Disease: Bioisosteres of 8-aminoquinolines (Primaquine) for malaria, with reduced hemolytic toxicity.[1][3]

• Chemical Biology: Activity-Based Protein Profiling (ABPP) probes.

Structural Rationale & Mechanism of Action

The "Warhead Rheostat" Concept

The acrylamide moiety acts as a Michael acceptor.[1][4] Its reactivity is tunable (the "rheostat") based on the electron density of the quinoline ring.

• 5-Position Electronics: The amine at position 5 is electronically coupled to the quinoline nitrogen. Substituents on the acrylamide (e.g.,

  -cyano, -methyl) or the quinoline ring can fine-tune the electrophilicity, balancing potency ( ) with selectivity ( ).

• Vector Geometry: The 5-amino vector directs the warhead "upward" relative to the hinge-binding region, often ideal for targeting cysteines located on the P-loop or the "roof" of the active site, whereas 6/7-substituents target the "floor" or solvent front.

Mechanism: Michael Addition

The irreversible inhibition proceeds via a two-step mechanism:

• Reversible Binding (

  ): The quinoline core binds to the ATP pocket via hydrogen bonds (typically involving N1 and/or C3 substituents).[1]

• Covalent Bond Formation (

  ): The thiolate anion of a specific cysteine residue attacks the -carbon of the acrylamide.

Figure 1: Mechanism of covalent inhibition via Michael addition between the cysteine thiolate and the acrylamide warhead.

Synthetic Chemistry Protocols

The synthesis of 5-aminoquinoline acrylamides typically proceeds from 5-nitroquinoline . This pathway is preferred over direct amination due to the regioselectivity of nitration.[1]

Core Synthesis Workflow

Step	Reaction Type	Reagents & Conditions	Key Observation
1	Nitration	5-Nitroquinoline (Commercial) or Quinoline +	Electrophilic aromatic substitution favors C5/C8. Isolate C5 isomer.
2	Reduction	(MeOH) or (EtOH/H2O)	Reduction of nitro to amine.[1] Color change from yellow to clear/brown.[1]
3	Acylation	Acryloyl chloride, DIPEA, DCM,	Critical Step: Control temp to prevent polymerization.
4	Purification	Flash Chromatography (DCM/MeOH)	Acrylamides can be silica-sensitive; add 1% .

Detailed Protocol: Acylation of 5-Aminoquinoline

Grounding Source: Adapted from standard acrylamide synthesis protocols (e.g., Mobocertinib intermediates).

• Preparation: Dissolve 5-aminoquinoline (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert atmosphere (

  ).

• Base Addition: Add DIPEA (Diisopropylethylamine) (1.5 eq) or Triethylamine (2.0 eq). Cool the solution to

  using an ice bath.

• Acylation: Dropwise add Acryloyl Chloride (1.1 eq) dissolved in DCM over 15 minutes.

  • Note: Rapid addition causes exotherms that may polymerize the acrylamide.[1]

• Reaction: Stir at

  for 1 hour, then allow to warm to room temperature (RT) for 2 hours. Monitor by TLC (visualize with UV or Ninhydrin).[1]

• Workup: Quench with saturated

  . Extract with DCM ( ).[1] Wash combined organics with brine, dry over , and concentrate

  • Caution: Do not heat above

    during concentration to avoid polymerization.[1]

Figure 2: Synthetic pathway from nitroquinoline precursor to the acrylamide warhead.

Structure-Activity Relationship (SAR) Guidelines

When optimizing this scaffold, modifications are typically made at three zones:

Zone 1: The Warhead (Acrylamide)[2]

• Unsubstituted (

  ): High reactivity, moderate selectivity.[1] Good for initial hits.
• -Cyano ( ): Increases reversibility (reversible covalent). Used to tune residence time.[1]

• Dimethylamino-butenamide: Increases solubility and forms a salt bridge (seen in Neratinib/Afatinib).

Zone 2: The Quinoline Core

• C3-Cyano: Increases H-bond acidity of the scaffold (common in kinase inhibitors like Pelitinib).

• C6/C7 Substitution: Solubilizing groups (morpholine, piperazine) are often placed here to interact with the solvent front.[1]

Zone 3: The 5-Amino Linker

• Amide vs. Urea: Converting the 5-amino group to a urea (using isocyanates instead of acid chlorides) extends the reach of the warhead by ~2 Å, useful if the target cysteine is distal.

Biological Characterization & Assays

Covalent Binding Kinetics ( )

To validate the covalent mechanism, you must determine the inactivation rate constant.[1]

• Method: Time-dependent inhibition assay.

• Protocol: Incubate enzyme + inhibitor at various concentrations for different time points (

  min). Measure residual activity.[1]

• Plot:

  vs. Time.[1] The slope gives .[1] Plot vs. [I] to derive (max inactivation rate) and (binding affinity).[1]

Mass Spectrometry (Intact Protein MS)

• Purpose: Confirm stoichiometry of labeling (usually 1:1).

• Expectation: A mass shift of

  (or if a leaving group is lost, though acrylamides add the whole mass).[1]

• Control: Pre-incubate with N-ethylmaleimide (NEM) to block cysteines; if binding is abolished, it confirms cysteine specificity.[1]

References

• Mobocertinib (TAK-788) & EGFR Exon 20: [5]

  • Context: Discusses the "5-acrylamido" substitution on phenyl rings, establishing the bioactivity of this warhead position in kinase inhibitors.[6]

  • Source:[1]

• Covalent Inhibitor Design (Warhead Chemistry)

  • Context: Comprehensive review of acrylamide and -cyanoacrylamide warheads in drug discovery.

  • Source:

• 5-Aminoquinoline Synthesis & Derivatives

  • Context: Synthetic routes for 5-aminoquinoline derivatives and their antimicrobial/Schiff base chemistry.[7]

  • Source:[7]

• Kinase Inhibitor Scaffolds (Quinoline SAR)

  • Context: Structural analysis of quinoline-based kinase inhibitors, including 3-cyano and 4-anilino deriv

  • Source:

Sources

• 1. doras.dcu.ie [doras.dcu.ie]
• 2. The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Discovery, Development, Inventions, and Patent Trends on Mobocertinib Succinate: The First-in-Class Oral Treatment for NSCLC with EGFR Exon 20 Insertions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US20210230161A1 - Compounds for inhibiting egfr kinase, preparation methods and uses thereof - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Technical Guide: Mechanism of Action and Characterization of Quinoline Acrylamide Covalent Inhibitors

Executive Summary

This technical guide provides a rigorous analysis of quinoline-based acrylamide covalent inhibitors, a class of targeted therapeutics exemplified by Neratinib (HKI-272) and Pelitinib (EKB-569) . Unlike reversible ATP-competitive inhibitors, these molecules utilize a two-step mechanism: molecular recognition followed by a specific Michael addition reaction with a non-catalytic cysteine residue (typically Cys797 in EGFR or Cys805 in HER2).

This document details the structural basis of this interaction, the kinetic framework for evaluating potency (

), and the gold-standard experimental protocols required to validate mechanism of action (MoA) and selectivity.

Structural & Mechanistic Basis[1]

The efficacy of quinoline acrylamides rests on a precise stereoelectronic arrangement that transforms a generic toxicophore (acrylamide) into a targeted warhead.

The Quinoline Scaffold (The Anchor)

While quinazoline inhibitors (e.g., Gefitinib, Afatinib) rely on a specific nitrogen-hinge interaction, the 3-cyanoquinoline (Pelitinib) and 4-anilinoquinoline-3-carbonitrile (Neratinib) scaffolds offer a distinct binding geometry.

• Hydrophobic Anchoring: The quinoline ring occupies the ATP-binding pocket, engaging in hydrophobic interactions with the gatekeeper residue (e.g., Thr790 in EGFR).

• Vectoring: The 3-cyano group and the aniline substituents orient the molecule such that the acrylamide warhead is positioned within 3–6 Å of the target cysteine thiol.

The Acrylamide Warhead (The Effector)

The acrylamide moiety acts as a "soft" electrophile. It does not react randomly with free thiols in solution (like glutathione) at high rates but requires the specific environment of the enzyme active site to facilitate the reaction.

• Reaction Type: 1,4-Michael Addition.

• Nucleophile: The thiolate anion (

  ) of the conserved cysteine (Cys797 in EGFR).

• Mechanism: The cysteine sulfur attacks the

  -carbon of the -unsaturated amide, forming a stable thioether bond.

Stereochemical Requirements

The geometry of the transition state is critical. For Neratinib, the "L-shaped" conformation is stabilized by the solvent channel, positioning the Michael acceptor to intercept the cysteine without imposing steric strain on the hinge region.

The Kinetic Framework:

Standard

values are time-dependent and insufficient for ranking covalent inhibitors.[1] The true potency is described by the second-order rate constant .[2][3]

The Two-Step Mechanism

The reaction follows the scheme:

• Reversible Binding (

  ): The inhibitor ( ) binds to the enzyme ( ) to form a non-covalent complex ( ).[3] represents the affinity of this step.

• Inactivation (

  ): The complex undergoes bond formation to become the irreversible adduct ( ). is the maximum rate of inactivation at saturating inhibitor concentrations.[3]

Kinetic Visualization

The following diagram illustrates the kinetic pathway and the critical decision points in the mechanism.

Caption: Two-step kinetic mechanism of covalent inhibition distinguishing reversible affinity (

) from chemical reactivity ( ).

Experimental Validation Protocols

To validate a quinoline acrylamide as a true covalent inhibitor, you must demonstrate time-dependent inhibition , lack of recovery after washout , and physical adduct formation .

Protocol A: Determination of (Time-Dependent Inhibition)

Objective: Quantify the efficiency of covalent bond formation.

• Preparation: Prepare enzyme (e.g., EGFR T790M) at 2x final concentration in assay buffer. Prepare inhibitor dilution series (typically 0.1 nM to 10

  M).

• Incubation: Mix enzyme and inhibitor. Incubate for varying time points (

  = 0, 15, 30, 60, 120 min).

• Reaction Trigger: At each time point, add ATP and substrate peptide to initiate the kinase reaction. (Alternatively, use a pre-incubation dilution method).

• Measurement: Measure kinase activity (e.g., via HTRF or Caliper mobility shift) relative to DMSO control.

• Data Analysis:

  • Plot % Remaining Activity vs. Time for each [I].

  • Fit to exponential decay to find

    for each concentration: .

  • Plot

    vs. [I] using the hyperbolic equation:

  • Extract

    and .[3]

Protocol B: Intact Protein Mass Spectrometry (Top-Down)

Objective: Confirm stoichiometry and physical covalent modification.

• Incubation: Incubate Recombinant EGFR kinase domain (1-5

  M) with the quinoline inhibitor (1:1.5 molar ratio) in volatile buffer (e.g., Ammonium Acetate) for 60 minutes at room temperature.

• Control: Run a parallel sample with DMSO only.

• Desalting: Pass samples through a C4 desalting trap or rapid size-exclusion spin column to remove non-covalently bound small molecules and salts.

• LC-MS Analysis: Inject onto a Q-TOF or Orbitrap system using a C4 column.

  • Gradient: 5-90% Acetonitrile + 0.1% Formic Acid over 10 mins.

• Deconvolution: Deconvolute the raw charge envelope to zero-charge mass.

• Validation Criteria:

  • Pass: Observed Mass = Mass(Protein) + Mass(Inhibitor).

  • Fail: No mass shift (reversible binder) or Mass + n*Inhibitor (non-specific promiscuous binding).

Data Presentation & Case Studies

Comparative Metrics: Quinoline vs. Quinazoline

The table below highlights the subtle but critical differences in binding properties.

Feature	Neratinib (Quinoline)	Afatinib (Quinazoline)	Mechanistic Implication
Scaffold	4-anilinoquinoline-3-CN	4-anilinoquinazoline	Quinoline C-3 CN group vectors warhead differently than Quinazoline N-3.
Target Cysteine	Cys797 (EGFR), Cys805 (HER2)	Cys797 (EGFR), Cys805 (HER2)	Identical nucleophile; geometry dictates reactivity rate.
Reversibility	Irreversible	Irreversible	Both show 0% recovery in washout assays.
	High ( )	High ( )	Potency driven by fast chemical step.
Resistance	Susceptible to C797S	Susceptible to C797S	Loss of nucleophile abolishes covalent mechanism.

MS Validation Workflow Visualization

The following diagram outlines the decision logic for validating covalent adducts via Mass Spectrometry.

Caption: Top-down Mass Spectrometry workflow for confirming covalent adduct formation and stoichiometry.

Challenges and Optimization

Glutathione (GSH) Trapping

A major risk for acrylamide inhibitors is off-target reactivity with biological thiols (glutathione).

• Assay: Incubate inhibitor with 5 mM GSH (physiological concentration) and monitor consumption via LC-MS.

• Goal:

  hours in GSH.

• Optimization: Steric hindrance around the acrylamide

  -carbon (e.g., adding a methyl group) reduces GSH reactivity but may also reduce against the target.

The "Cysteine-Null" Control

To prove the mechanism is strictly cysteine-dependent:

• Generate a C797S mutant of EGFR.

• Run the Kinetic Protocol (Section 3).

• Requirement: The inhibitor must lose its time-dependent potency shift (reverting to a standard reversible

  or losing potency entirely).

References

• Rabindran, S. K., et al. (2004). Antitumor activity of HKI-272, an irreversible, pan-ErbB receptor tyrosine kinase inhibitor.[4][5] Cancer Research.

• Wissner, A., & Mansour, T. S. (2008). The development of HKI-272 and related compounds for the treatment of cancer. Archives of Pharmacy.

• Singh, J., et al. (2011). The resurgence of covalent drugs.[6] Nature Reviews Drug Discovery.

• Schwartz, P. A., et al. (2014). Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance. PNAS.

• Domainex. (n.d.). kinact / KI Assay for Irreversible Covalent Compounds. Domainex Protocols.

• BenchChem. (2025).[7] A Researcher's Guide to Mass Spectrometry for Validating Covalent Adducts. BenchChem Guides.

Sources

• 1. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 2. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Combining neratinib with CDK4/6, mTOR and MEK inhibitors in models of HER2-positive cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism, safety and efficacy of three tyrosine kinase inhibitors lapatinib, neratinib and pyrotinib in HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Targeted Covalent Profiling with Quinoline Acrylamide Probes

Executive Summary

This application note details the design and implementation of Activity-Based Protein Profiling (ABPP) utilizing Quinoline Acrylamide (QA) scaffolds. Quinoline acrylamides represent a privileged class of covalent inhibitors (e.g., Pelitinib, Neratinib derivatives) that target non-catalytic cysteine residues within the ATP-binding pocket of protein kinases (most notably EGFR, BTK, and HER2).

By functionalizing these scaffolds with a bioorthogonal handle (alkyne), researchers can directly map the selectivity , target engagement (TE) , and off-target toxicity of lead compounds in complex proteomes. This guide moves beyond standard protocols to address the specific physicochemical challenges of hydrophobic quinoline probes, ensuring high-fidelity data for decision-making in drug development.

Scientific Grounding & Mechanism[1]

The Chemical Logic

The efficacy of QA probes relies on a tripartite mechanism:

• Recognition: The Quinoline core mimics the adenine ring of ATP, providing reversible affinity for the kinase hinge region.[1]

• Reactivity: The Acrylamide warhead functions as a Michael acceptor. It is positioned to react specifically with a nucleophilic cysteine residue (e.g., Cys797 in EGFR) located near the ATP pocket.

• Reporting: A latent Alkyne handle allows for downstream conjugation to reporter tags (Biotin/Fluorophores) via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Reaction Mechanism (Michael Addition)

The covalent bond formation is irreversible (unless modified to a cyano-acrylamide). The thiolate anion of the cysteine attacks the

-carbon of the acrylamide.

Critical Consideration: The reactivity of the acrylamide is "tuned" by the quinoline scaffold. Unlike broad-spectrum probes (e.g., Iodoacetamide-alkyne), QA probes are directed ABPP tools. They should only label proteins that bind the quinoline core and possess a proximal cysteine.

Experimental Workflow Diagram

Figure 1: Workflow for direct ABPP using alkyne-tagged quinoline acrylamide probes. The process transitions from biological sampling to chemical tagging, enrichment, and mass spectrometry.[2][3][4]

Detailed Protocol: Gel-Based and MS-Based Profiling[6]

Materials & Reagents[7]

• Lysis Buffer: 50 mM HEPES (pH 7.4), 150 mM NaCl, 1% NP-40, 1x Protease Inhibitors (EDTA-free). Note: Avoid DTT or 2-Mercaptoethanol as they will quench the acrylamide.

• QA Probe: 10 mM stock in DMSO.

• Click Reagents:

  • TBTA (Ligand): 1.7 mM in DMSO/t-Butanol (1:4).

  • CuSO4: 50 mM in water.

  • TCEP (Reductant): 50 mM in water (Freshly prepared).

  • Azide-Tag: Azide-Rhodamine (for gel) or Azide-Biotin-Cleavable Linker (for MS).

Step-by-Step Methodology

Phase 1: Proteome Labeling

• Preparation: Harvest cells (e.g., A431, H1975) and lyse in Lysis Buffer. Clarify by centrifugation (16,000 x g, 10 min, 4°C). Adjust protein concentration to 1-2 mg/mL.

• Probe Incubation:

  • Add QA Probe to lysate (Final conc: 1–10 µM).

  • Control: Pre-incubate a separate sample with the parent inhibitor (non-alkyne, 10-20x excess) for 30 min prior to probe addition. This validates specificity.

  • Incubate for 1 hour at Room Temperature (RT) or 37°C. Tip: Quinoline probes are hydrophobic; ensure vigorous mixing to prevent precipitation.

Phase 2: Click Chemistry (CuAAC)

• Reaction Assembly: To the labeled lysate, add reagents in this exact order (critical for Cu(I) stability):

  • Azide-Tag (100 µM final)

  • TBTA (100 µM final)

  • CuSO4 (1 mM final)

  • TCEP (1 mM final)

• Incubation: Vortex and incubate for 1 hour at RT.

  • Troubleshooting: If protein precipitation occurs, add SDS to 0.5% final concentration.

Phase 3: Readout (Choose A or B)

A. Gel-Based Fluorescence (Rapid Screening)

• Quench reaction with 4x SDS-PAGE loading buffer.

• Run on SDS-PAGE gel.[5]

• Image using a fluorescent scanner.

  • Success Metric: Distinct bands that disappear in the "Parent Inhibitor" competition lane.

B. MS-Based Enrichment (Target ID)

• Precipitation: Add cold Methanol/Chloroform/Water (4:1:3 ratio) to precipitate proteins and remove excess unreacted probe.

• Resuspension: Resuspend pellet in 6M Urea / 25 mM Ammonium Bicarbonate.

• Enrichment: Add Streptavidin-Agarose beads. Rotate 2 hours at RT.

• Washing: Stringent washes (1% SDS, then 6M Urea, then PBS) are vital to remove non-covalent binders (quinoline is "sticky").

• Digestion: Perform on-bead tryptic digestion overnight.

• Elution: Collect peptides for LC-MS/MS.

Data Analysis & Interpretation

Quantitative Metrics

For MS data, use Label-Free Quantification (LFQ) or TMT/SILAC. The key metric is the Competition Ratio (CR) .

CR Value	Interpretation	Action
> 5.0	High-confidence specific target	Validate with Western Blot.
2.0 - 5.0	Potential target	Check spectral counts; may be low abundance.
~ 1.0	Non-specific binder	Background noise (bead binder or abundant protein).

Pathway Visualization (EGFR Example)

Quinoline acrylamides often target the EGFR signaling cascade. Use this map to verify if downstream effectors are indirectly affected.

Figure 2: Interaction map of a typical Quinoline Acrylamide probe. Primary targets (EGFR) are inhibited, leading to pathway modulation. Off-targets (BTK) must be monitored.

Troubleshooting & Optimization

"Sticky" Scaffold Problem

Quinoline is highly hydrophobic.

• Symptom: High background in MS or Gel.

• Solution: Increase wash stringency. Use 1% SDS and 50% Isopropanol washes during the Streptavidin enrichment step to disrupt hydrophobic non-specific binding.

Low Labeling Efficiency

• Symptom: Weak fluorescent bands.

• Causality: High intracellular glutathione (GSH) may be quenching the acrylamide before it hits the protein.

• Solution: Perform labeling in live cells (in situ) rather than lysate. The quinoline scaffold is cell-permeable. Wash cells before lysis to remove excess probe.

pH Sensitivity

Acrylamide reactivity is pH-dependent.

• Protocol Adjustment: Ensure Lysis Buffer is pH 7.4–8.0 . Below pH 7.0, cysteine nucleophilicity drops significantly, reducing Michael addition efficiency.

References

• Cravatt, B. F., et al. (2008). "Activity-based protein profiling: from enzyme chemistry to proteomic chemistry." Annual Review of Biochemistry. Link

• Lanning, B. R., et al. (2014). "A roadmap to evaluate the proteome-wide selectivity of covalent kinase inhibitors." Nature Chemical Biology. Link

• Wissing, J., et al. (2013). "Proteomics analysis of the target interaction profiles of the kinase inhibitors imatinib, nilotinib and dasatinib." Molecular & Cellular Proteomics. Link

• Barf, T., & Kaptein, A. (2012). "Irreversible protein kinase inhibitors: balancing the benefits and risks." Journal of Medicinal Chemistry. Link

• Lenselink, E. B., et al. (2018). "Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification." Nature Protocols. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification | Springer Nature Experiments [experiments.springernature.com]
• 3. Mapping in vivo target interaction profiles of covalent inhibitors using chemical proteomics with label-free quantification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation and Stability Optimization of N-(quinolin-5-yl)acrylamide Stock Solutions

Abstract & Scope

This technical guide details the protocol for preparing high-integrity stock solutions of N-(quinolin-5-yl)acrylamide , a covalent modifier often utilized in chemoproteomics and medicinal chemistry to target cysteine residues (via Michael addition) or intercalate DNA.

The acrylamide "warhead" on the quinoline scaffold presents specific stability challenges—primarily spontaneous polymerization and hydrolysis—which are accelerated by moisture and light. This protocol establishes a self-validating workflow using anhydrous DMSO to ensure compound integrity for biochemical assays.

Chemical & Physical Properties

Understanding the physicochemical nature of the analyte is the first step in ensuring reproducibility.

Property	Value / Description	Critical Implication
Chemical Formula	C₁₂H₁₀N₂O	Stoichiometry calculations.
Molecular Weight	198.22 g/mol	Use this precise value for Molarity ( ) calculations.
Solubility (DMSO)	High (>50 mM)	DMSO is the preferred vehicle; avoids solubility crashing common in aqueous buffers.
Solubility (Water)	Low / Poor	Do not attempt aqueous stock preparation. Dilute into buffer only at the final step.
Reactivity	Michael Acceptor	The acrylamide group reacts with nucleophiles (thiols). Avoid DTT/Mercaptoethanol in buffers until necessary.
Hygroscopicity	Moderate (Solvent-dependent)	DMSO is highly hygroscopic; absorbed water triggers compound precipitation or hydrolysis.

Core Protocol: Stock Solution Preparation

Phase 1: Pre-Calculation & Safety

Safety Warning: Acrylamides are potential alkylating agents and neurotoxins. Handle in a fume hood with nitrile gloves.

Calculation Logic: To prepare a 10 mM stock solution in 1 mL of DMSO:

Expert Insight: Weighing <2 mg is prone to static error. It is recommended to weigh ~5–10 mg and adjust the DMSO volume to match the exact mass, rather than trying to hit a specific mass target.

Phase 2: Solubilization Workflow

Materials:

• N-(quinolin-5-yl)acrylamide solid (stored at -20°C, desiccated).

• Anhydrous DMSO (≥99.9%, water content <0.005%).

• Amber glass vials (borosilicate).

• Argon or Nitrogen gas line (optional but recommended).[1]

Step-by-Step Protocol:

• Equilibration: Remove the compound vial from the freezer and allow it to warm to room temperature (approx. 30 mins) before opening.

  • Reasoning: Opening a cold vial causes atmospheric moisture to condense inside, degrading the solid.

• Weighing: Weigh the solid into a sterile amber glass vial. Record the exact mass (e.g., 5.2 mg).

• Volume Calculation: Calculate the required DMSO volume (

  ) to achieve target concentration ( ).

• Dissolution: Add the calculated volume of anhydrous DMSO.

  • Technique: Pipette the DMSO slowly down the side of the vial to wash down adherent powder.

• Mixing: Vortex for 30 seconds. If particulates remain, sonicate in a water bath for 5-minute intervals (max 35°C).

  • Caution: Excessive heat can trigger acrylamide polymerization.

• Visual QC: Hold the vial against a light source. The solution should be clear and free of turbidity.

Phase 3: Aliquoting & Storage

Critical Rule: Avoid freeze-thaw cycles.

• Divide the master stock into single-use aliquots (e.g., 20–50 µL) in PCR tubes or microcentrifuge tubes.

• Optional: Overlay with Argon gas before closing to prevent oxidation.

• Store at -80°C (preferred) or -20°C.

Visualization of Workflows

Diagram 1: Preparation & QC Logic

This flow illustrates the critical decision points (diamonds) that prevent experimental failure.

Caption: Logical workflow for stock preparation ensuring moisture control and solubility verification.

Diagram 2: Stability & Degradation Pathways

Understanding why the protocol fails is crucial. This diagram maps the chemical risks of the acrylamide warhead in DMSO.

Caption: Degradation pathways. Moisture leads to hydrolysis; light triggers polymerization; thiols cause premature reaction.

Troubleshooting & Quality Control

The following table summarizes common failure modes and their immediate rectifications.

Observation	Probable Cause	Corrective Action
Precipitation upon thawing	DMSO absorbed water (hygroscopic effect) or solution was too concentrated.	Warm to 37°C and vortex.[2] If insoluble, discard. Prevention: Use single-use aliquots.
Yellowing of solution	Oxidation of the quinoline ring or polymerization.	Check purity via LC-MS. If purity <90%, discard. Store under Argon in future.
Loss of biological activity	Hydrolysis of acrylamide warhead or reaction with buffer thiols.	Critical: Ensure assay buffer is free of DTT/BME during the initial incubation phase.
Inconsistent IC50 data	Serial dilution error or precipitation in aqueous buffer.	Perform "intermediate dilution" step: Dilute DMSO stock into buffer with rapid mixing to avoid local high concentrations.

References

• BenchChem. (2025).[2][3] An In-depth Technical Guide to the Hygroscopic Nature of DMSO in Experiments. Retrieved from 3[3]

• Sigma-Aldrich. (n.d.). FAQs on Inhibitor Preparation and DMSO Solubility. Retrieved from 4

• National Institutes of Health (NIH). (2024). Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. PubMed Central. Retrieved from 5

• Centers for Disease Control and Prevention (CDC). (2009). Toxicological Profile for Acrylamide: Chemical and Physical Information. Retrieved from 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]

Application Note: Kinetic Screening and Characterization of N-(quinolin-5-yl)acrylamide Libraries Against Cysteine-Dependent Kinases

Introduction: The Renaissance of Covalent Inhibition

The paradigm of kinase inhibition has shifted significantly toward Targeted Covalent Inhibitors (TCIs) . Unlike reversible ATP-competitive inhibitors, TCIs utilize an electrophilic "warhead" to form a permanent bond with a non-catalytic nucleophilic cysteine residue adjacent to the ATP-binding pocket.

This guide focuses on the

-(quinolin-5-yl)acrylamide scaffold. This pharmacophore combines a quinoline core—a privileged structure for mimicking adenine and binding the kinase hinge region—with an acrylamide warhead positioned to engage specific cysteines (e.g., Cys797 in EGFR, Cys481 in BTK).

Why This Scaffold?

• Quinoline Core: Provides high affinity (

  ) by establishing hydrogen bonds with the hinge region backbone.

• Acrylamide Warhead: Acts as a "soft" Michael acceptor, reacting specifically with thiolate anions (

  ) of cysteine residues to form a stable thioether adduct.

• Mechanism: The reaction follows a two-step mechanism: initial reversible binding (

  ) followed by irreversible inactivation ( ).

Screening Workflow Strategy

The screening of covalent libraries requires a departure from standard equilibrium-based IC50 assays. Because the reaction is time-dependent, a compound with weak affinity but high reactivity can appear potent in a long incubation, potentially leading to toxic, promiscuous hits.

The Logic of the Cascade

• Primary Screen (HTS): Time-dependent FRET assay to identify hits that show increased inhibition over time.

• Biophysical Validation (MS): Intact Protein Mass Spectrometry to confirm the stoichiometry (1:1 adduct) and rule out aggregators.

• Kinetic Profiling: Determination of

  (the efficiency of inactivation).[1]

• Selectivity: Glutathione (GSH) reactivity counter-screen to assess off-target electrophilicity.

Figure 1: The covalent kinase inhibitor screening cascade, prioritizing time-dependent activity and biophysical confirmation.

Protocol 1: Time-Dependent Primary Screening (TR-FRET)

Objective: To identify compounds that exhibit time-dependent inhibition, a hallmark of covalent binding. Standard IC50 values are meaningless for covalent inhibitors without a defined time context.

Method: LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher) or similar TR-FRET tracer displacement assay.

Materials

• Kinase: Recombinant kinase (e.g., EGFR T790M) containing the target cysteine.

• Tracer: Fluorescently labeled ATP-competitive tracer (e.g., Kinase Tracer 199).

• Antibody: Eu-labeled anti-tag antibody (e.g., Eu-anti-GST).

• Library:

  -(quinolin-5-yl)acrylamide derivatives (10 mM in DMSO).

Experimental Procedure

• Preparation: Dilute library compounds to 4x final concentration in Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Note: Do not add DTT, as it will quench the acrylamide warhead.

• Pre-Incubation (The Critical Step):

  • Add 2.5 µL of 4x Compound to 384-well plate.

  • Add 2.5 µL of 4x Kinase/Antibody mix.

  • Incubate for two distinct time points:

    • Plate A: 15 minutes (measures

      / reversible binding).

    • Plate B: 60 minutes (measures covalent inactivation).

• Reaction Start: Add 5 µL of 2x Tracer solution to both plates.

• Read: Incubate for 30 min (equilibration) and read TR-FRET signal (Excitation: 340 nm; Emission: 665 nm / 615 nm).

Data Analysis

Calculate the IC50 for both time points (

and ).

• Reversible Binder:

• Covalent Binder:

  (typically >3-fold shift).

Protocol 2: Biophysical Validation via Intact Protein LC-MS

Objective: To confirm that the inhibition is due to the formation of a covalent bond and to determine the stoichiometry.[2]

Method: RapidFire-MS or standard UPLC-QTOF.

Experimental Procedure

• Incubation: Incubate Kinase (1 µM) with Compound (10 µM, excess) in buffer (free of DTT/GSH) for 60 minutes at Room Temp.

• Quenching: Add Formic Acid to 0.1% final concentration to stop the reaction and denature the protein.

• LC-MS Run:

  • Column: C4 Reverse Phase (e.g., Waters BEH C4).

  • Gradient: 5% to 95% Acetonitrile + 0.1% Formic Acid over 4 minutes.

  • Detection: ESI-TOF in positive ion mode.

• Deconvolution: Use Maximum Entropy algorithm to deconvolute the charge envelope to zero-charge mass.

Interpretation

• Target Mass:

• Adduct Mass:

• Success Criteria: Observation of a single peak shift corresponding exactly to the molecular weight of the inhibitor. Double shifts indicate non-specific labeling (promiscuity).

Protocol 3: Determination of

Objective: To determine the second-order rate constant of inactivation, which is the gold standard metric for ranking covalent inhibitors.

Theory: The reaction follows the scheme: ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="ng-star-inserted display">

Where is the affinity of the initial non-covalent complex, and is the rate of bond formation.[1][3][4][5][6][7][8]

Experimental Procedure (Progress Curve Analysis)

• Setup: Prepare a reaction mix with Kinase, Peptide Substrate, and ATP (at

  ).[9]

• Initiation: Add Inhibitor at varying concentrations (

  to ).

• Measurement: Immediately monitor fluorescence (product formation) continuously for 90 minutes. Do not pre-incubate.

Data Calculation

• Fit Progress Curves: Fit the product vs. time data to the exponential equation to derive

  for each concentration: (Where is initial velocity).

• Determine Parameters: Plot

  vs. . Fit to the hyperbolic equation:

• Output:

  • (min⁻¹): Max rate of inactivation.[1]
  • (µM): Concentration at half-max inactivation.

  • Ratio (

    ): The efficiency score.[1]

Figure 2: The two-step kinetic mechanism of covalent inhibition. Optimization aims to maximize kinact while minimizing KI.

Safety & Selectivity: The GSH Counter-Screen

Objective: Acrylamides can be reactive toward any thiol. To avoid systemic toxicity (hepatotoxicity), the inhibitor must be "tuned" to react with the target cysteine but not with free glutathione (GSH).

Protocol

• Incubation: Mix Compound (10 µM) with GSH (5 mM, physiological mimic) in PBS (pH 7.4).

• Sampling: Aliquot at t=0, 1h, 4h, 24h.

• Analysis: Analyze by LC-MS to measure the disappearance of the parent compound and appearance of the GSH-adduct.

• Metric: Calculate

  (Half-life) in GSH.

  • Target:

    hours (Stable).

  • Risk:

    hours (Highly Reactive/Toxic).

Summary of Key Metrics

Metric	Description	Target Value (Lead)	Method
IC50 Shift	Ratio of IC50 (15m) / IC50 (60m)	> 5-fold	TR-FRET
Mass Shift	Mass of Protein	Exact MW of Inhibitor	Intact MS
	Inactivation Efficiency		Kinetic Assay
GSH	Chemical Stability	> 24 Hours	LC-MS

References

• Singh, J., et al. (2011). "The resurgence of covalent drugs."[2][4][10][11] Nature Reviews Drug Discovery, 10, 307–317. Link

• Schwartz, P. A., et al. (2014). "Covalent EGFR inhibitor analysis reveals importance of reversible interactions." Genes & Cancer, 5(1-2), 10-23. Link

• Strelow, J. M. (2017). "A Perspective on the Kinetics of Covalent Binding." SLAS Discovery, 22(1), 3-20. Link

• Barf, T., & Kaptein, A. (2012). "Irreversible Protein Kinase Inhibitors: Balancing the Benefits and Risks." Journal of Medicinal Chemistry, 55(14), 6243–6262. Link

• Thermo Fisher Scientific. "LanthaScreen™ Eu Kinase Binding Assay Application Note." Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. domainex.co.uk [domainex.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. kinaselogistics.com [kinaselogistics.com]
• 8. Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC 50 data - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00050E [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. en.ice-biosci.com [en.ice-biosci.com]
• 11. Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis and Application of Fluorescent N-(quinolin-5-yl)acrylamide Probes for Cysteine Imaging

Introduction & Principle

Targeted Covalent Inhibitors (TCIs) and probes have revolutionized chemical biology by enabling the permanent labeling of specific protein residues. The N-(quinolin-5-yl)acrylamide (5-QA) scaffold represents a class of fluorogenic probes designed to target reactive cysteine residues (e.g., in kinase active sites) via a Michael addition reaction.

Mechanism of Action

The 5-QA probe functions as a "turn-on" or environment-sensitive sensor based on two coupled mechanisms:

• Covalent Ligation: The electrophilic acrylamide "warhead" undergoes a Michael addition with a nucleophilic thiol (Cysteine-SH), forming a stable thioether bond.[1]

• Fluorescence Modulation:

  • Quenching State (Free Probe): The electron-deficient acrylamide double bond can quench the fluorescence of the 5-aminoquinoline fluorophore via Photoinduced Electron Transfer (PET) or by promoting non-radiative decay pathways.

  • Emissive State (Bound Probe): Upon reaction with cysteine, the double bond is saturated, disrupting the PET pathway. Furthermore, the quinoline fluorophore is often solvatochromic; binding to a hydrophobic protein pocket significantly enhances quantum yield and induces a spectral shift (typically blue-green emission).

DOT Diagram: Mechanism of Action

Figure 1: Mechanism of covalent labeling and fluorescence activation. The acrylamide warhead reacts with cysteine, converting the probe from a quenched/solvated state to a highly fluorescent, protein-bound state.

Chemical Synthesis Protocol

This protocol details the synthesis of N-(quinolin-5-yl)acrylamide from 5-aminoquinoline. The reaction utilizes acryloyl chloride under basic conditions.

Reagents & Equipment

Component	Grade/Specification	Role
5-Aminoquinoline	>98% Purity	Fluorophore Scaffold
Acryloyl Chloride	Freshly Distilled	Electrophilic Warhead
Triethylamine (Et3N)	Anhydrous	Base (HCl Scavenger)
Dichloromethane (DCM)	Anhydrous	Solvent
NaHCO3	Saturated Solution	Quenching/Wash
Silica Gel	230-400 mesh	Purification

Step-by-Step Synthesis

Safety Warning: Acryloyl chloride is a lachrymator and highly toxic. Perform all steps in a functioning fume hood. 5-aminoquinoline is harmful if swallowed.

• Preparation:

  • Flame-dry a 50 mL round-bottom flask (RBF) and cool under argon/nitrogen atmosphere.

  • Dissolve 5-aminoquinoline (144 mg, 1.0 mmol) in anhydrous DCM (10 mL).

  • Add Triethylamine (210 µL, 1.5 mmol) to the solution.

  • Cool the mixture to 0°C using an ice bath.

• Acylation:

  • Dilute Acryloyl chloride (90 µL, 1.1 mmol) in DCM (2 mL).

  • Add the acryloyl chloride solution dropwise to the reaction mixture over 10 minutes.

  • Note: Dropwise addition prevents exothermic runaway and double-acylation.

  • Allow the reaction to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (System: Hexane/Ethyl Acetate 1:1).

• Workup:

  • Quench the reaction by adding saturated NaHCO3 (10 mL).

  • Transfer to a separatory funnel. Extract the aqueous layer with DCM (3 x 15 mL).

  • Combine organic layers and wash with Brine (20 mL).

  • Dry over anhydrous Na2SO4 , filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue via flash column chromatography on silica gel.

  • Eluent: Gradient of Hexane:Ethyl Acetate (from 80:20 to 50:50).

  • Collect fractions containing the product (Rf ~0.4 in 1:1 Hex/EtOAc).

  • Evaporate solvents to yield N-(quinolin-5-yl)acrylamide as a pale yellow/off-white solid.

DOT Diagram: Synthesis Workflow

Figure 2: Synthetic workflow for the production of the 5-QA probe.

Characterization & Properties

Validating the probe structure and optical properties is critical before biological application.

Structural Verification

• 1H NMR (400 MHz, DMSO-d6): Look for characteristic acrylamide vinyl protons (multiplets at δ 5.8–6.5 ppm) and quinoline aromatic protons (δ 7.5–9.0 ppm). The amide NH usually appears as a singlet around δ 10.0–10.5 ppm.

• Mass Spectrometry (ESI-MS): Calculated [M+H]+ for C12H10N2O: 199.08. Found: 199.1 ± 0.1.

Photophysical Properties

The fluorescence of 5-aminoquinoline derivatives is highly sensitive to solvent polarity (solvatochromism).

Solvent	Absorption Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Note
Water (PBS)	340	~500 (Weak)	< 0.01	Quenched by water H-bonding
Ethanol	345	520	0.15	Moderate fluorescence
Dioxane	342	480	0.35	High fluorescence (Hydrophobic mimic)

Key Insight: The probe is virtually non-fluorescent in aqueous buffer (background suppression) but lights up when bound to a hydrophobic protein pocket (e.g., ATP binding site of kinases), providing a high signal-to-noise ratio without washing.

Biological Application: Covalent Protein Labeling

Protocol: In Vitro Labeling of Cysteine-Rich Proteins

This protocol uses BSA (Bovine Serum Albumin) as a model, as it contains a free cysteine (Cys-34), or a specific kinase domain.

• Stock Solution: Prepare a 10 mM stock of N-(quinolin-5-yl)acrylamide in DMSO. Store at -20°C in the dark.

• Protein Preparation: Dilute protein (e.g., BSA or Kinase) to 10 µM in PBS (pH 7.4).

• Labeling Reaction:

  • Add probe stock to protein solution (Final conc: 50 µM probe, 5 eq).

  • Incubate at 37°C for 1 hour in the dark.

• SDS-PAGE Analysis:

  • Add 4x Laemmli buffer (non-reducing preferred to maintain native structure, or reducing if checking monomeric labeling).

  • Boil samples for 5 mins.

  • Run SDS-PAGE.

• Imaging:

  • Before staining with Coomassie, image the gel using a UV transilluminator or fluorescence scanner (Excitation: ~365 nm or 405 nm laser; Emission: ~500 nm filter).

  • Result: Fluorescent bands indicate covalent labeling.

Protocol: Live Cell Imaging (Wash-Free)

• Cell Culture: Seed cells (e.g., HeLa or HEK293) in a confocal dish.

• Probe Incubation: Replace media with Opti-MEM containing 1–10 µM N-(quinolin-5-yl)acrylamide.

• Time Course: Incubate for 30–60 minutes at 37°C.

• Imaging:

  • Image directly without washing (due to low background in aqueous media).

  • Channel: DAPI (for excitation) or GFP (if emission is green-shifted). Note: 5-QA often requires UV/Violet excitation (350-400nm).

• Validation (Competition): Pre-treat control cells with N-ethylmaleimide (NEM, 1 mM) for 30 mins to block cysteines. Subsequent addition of 5-QA should show minimal fluorescence.

References

• Quinoline Fluorophores: Photophysical and spectral properties of 5-aminoquinoline in acetonitrile: water binary mixture. (2012). ResearchGate. Link

• Acrylamide Warheads: Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development. (2022).[2][3][4][5] Frontiers in Chemistry. Link

• Probe Design: Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold. (2015).[1] PMC. Link

• Covalent Labeling Protocols: Activity-Based Protein Profiling: The Serine Hydrolases. (2013).[6] Current Protocols in Chemical Biology. Link

Sources

• 1. Base-Assisted Mechanism of Acrylamide Reactions With Cysteines: QM/MM Simulations of Afatinib Reaction with EGFR | bioRxiv [biorxiv.org]
• 2. Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Formation and Identification of Six Amino Acid - Acrylamide Adducts and Their Cytotoxicity Toward Gastrointestinal Cell Lines [frontiersin.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. crimsonpublishers.com [crimsonpublishers.com]
• 6. juser.fz-juelich.de [juser.fz-juelich.de]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Handling of N-(quinolin-5-yl)acrylamide

Part 1: Critical Directive (Read Before Opening Vial)

The "Silent Killer" of Covalent Inhibitors N-(quinolin-5-yl)acrylamide belongs to a class of Targeted Covalent Inhibitors (TCIs) . Its efficacy relies on the acrylamide "warhead" forming a permanent bond with a specific cysteine residue on your target protein.

CRITICAL WARNING: The most common cause of "loss of potency" is NOT polymerization, but inadvertent neutralization by reducing agents in your assay buffer.

• The Trap: Standard kinase buffers often contain DTT (Dithiothreitol) or

  -Mercaptoethanol .

• The Result: These thiols will react with the acrylamide warhead within seconds via Michael addition, rendering your inhibitor inert before it ever touches the protein.

• The Fix: Use TCEP (Tris(2-carboxyethyl)phosphine) as your reducing agent. TCEP is non-nucleophilic and will not react with the acrylamide warhead [1].

Part 2: Diagnostic Workflow

If you observe precipitation, color change, or loss of activity, use this logic flow to identify the root cause.

Figure 1: Diagnostic logic for acrylamide-based inhibitor failure modes.

Part 3: Mechanisms of Degradation

To prevent failure, you must understand the three distinct pathways by which N-(quinolin-5-yl)acrylamide degrades.

Radical Polymerization (The "Gel" Effect)

Acrylamides are prone to free-radical polymerization, initiated by heat, light, or trace peroxides in solvents.

• Mechanism: A radical attacks the vinyl group (

  ), creating a chain reaction.

• Trigger: Storing highly concentrated stocks (>50 mM) in non-degassed DMSO under light.

• Prevention: Store in amber vials; use radical scavengers (see Module 4).

Michael Addition (The "False Negative")

This is the intended mechanism of action against the protein, but it is destructive off-target.

• Mechanism: Nucleophiles (Thiols: R-SH) attack the

  -carbon of the acrylamide.

• Trigger: Presence of DTT, Glutathione, or BME in buffers.

• Prevention: Strict exclusion of thiols from storage and assay buffers.

Hydrolysis

• Mechanism: Water attacks the amide bond, cleaving the quinoline from the acrylic acid.

• Trigger: Hygroscopic DMSO absorbing atmospheric water; extreme pH.

• Prevention: Use anhydrous DMSO; store under inert gas (Argon/Nitrogen).

Part 4: Stabilization & Storage Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: Create a 10 mM stock solution stable for >6 months.

Parameter	Specification	Rationale
Solvent	Anhydrous DMSO (≥99.9%)	Water promotes hydrolysis. DMSO solubilizes the quinoline ring.
Concentration	10 mM - 50 mM	>100 mM increases polymerization risk significantly [2].
Container	Amber Glass Vial (Silanized)	Blocks UV light (radical initiator). Silanization prevents adsorption.
Headspace	Argon or Nitrogen overlay	Removes oxygen (though O2 inhibits polymerization, it promotes oxidation of the quinoline).
Temperature	-20°C or -80°C	Arrhenius equation: lower T = slower reaction kinetics.
Additive	MEHQ (Optional)	See "Advanced Stabilization" below.

Protocol B: Advanced Stabilization (Radical Scavenging)

For long-term storage of high-value stocks, adding a stabilizer is recommended.

Recommended Stabilizer: Hydroquinone monomethyl ether (MEHQ).

• Why MEHQ? Unlike BHT, MEHQ requires a small amount of dissolved oxygen to function effectively as a radical inhibitor. It is standard for stabilizing acrylamide monomers [3].

• Concentration: 10-50 ppm.

• Removal: Usually not necessary for cellular assays (ppm levels are below toxicity thresholds), but can be removed via a short silica plug if strictly required for sensitive biophysical assays.

Part 5: Frequently Asked Questions (Troubleshooting)

Q1: My DMSO stock solution has turned from colorless to yellow. Is it ruined?

• Analysis: Quinoline derivatives are photo-sensitive. Yellowing often indicates trace N-oxide formation or photo-oxidation of the quinoline ring, not necessarily polymerization of the acrylamide.

• Action: Run an LC-MS. If the main peak is still parent mass (M+H), the compound is likely >95% active. The color change is often cosmetic at early stages.

Q2: Can I use TCEP in my storage buffer?

• Analysis: No. TCEP is acidic. N-(quinolin-5-yl)acrylamide contains a basic quinoline nitrogen. Mixing them in a high-concentration stock may cause salt precipitation or pH-driven hydrolysis over time.

• Action: Store the inhibitor in pure DMSO. Add TCEP only to the assay buffer immediately before use.

Q3: I see a white precipitate upon thawing. What is it?

• Analysis: This is likely oligomerized compound . Acrylamide polymers are often less soluble in DMSO than the monomer.

• Action: Centrifuge at 14,000 x g. Analyze the supernatant. Do not heat to redissolve; heat promotes further polymerization. If significant precipitation occurs, discard the vial.

Q4: How do I verify the "Warhead" is still active?

• Self-Validating Protocol: Incubate a small aliquot of your inhibitor with an excess of Glutathione (GSH) at pH 7.4 for 30 minutes. Run LC-MS.

• Success Criteria: You should see 100% conversion to the [Parent + 307 Da] adduct. If the parent mass remains, the acrylamide has lost its electrophilicity (likely hydrolyzed or polymerized).

Part 6: Degradation Pathway Visualization

Figure 2: Chemical fate of the acrylamide warhead under different stress conditions.

References

• Getz, E. B., et al. (1999). A comparison between the sulfhydryl reductants tris(2-carboxyethyl)phosphine and dithiothreitol for use in protein biochemistry. Analytical Biochemistry, 273(1), 73-80. Link

• Singh, J., et al. (2011). The resurgence of covalent drugs.[1][2] Nature Reviews Drug Discovery, 10, 307–317. Link

• Caulfield, M. J., et al. (2002). Radical polymerization of N-substituted acrylamides. Polymer, 43(19), 5283-5291. Link

• Enamine Technical Guides. (2023). Handling and Storage of Acrylamide-based Covalent Inhibitors. Link

Sources

• 1. Controlling the Covalent Reactivity of a Kinase Inhibitor with Light - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Base-Assisted Mechanism of Acrylamide Reactions With Cysteines: QM/MM Simulations of Afatinib Reaction with EGFR | bioRxiv [biorxiv.org]

Technical Support Center: Optimizing Assays for N-(quinolin-5-yl)acrylamide

Status: Operational Subject: Reducing Non-Specific Binding (NSB) & Assay Interference Molecule Class: Covalent Kinase Inhibitors / Electrophilic Fragments Target Audience: Assay Development Scientists, Medicinal Chemists

The "Dual-Threat" Profile: Why This Molecule Fails

N-(quinolin-5-yl)acrylamide presents a complex challenge in biochemical assays because it possesses two distinct properties that drive non-specific binding (NSB) and assay artifacts. You are likely encountering issues not just because the molecule is "sticky," but because it is chemically reactive.

Mechanism of Interference

• The Physical Threat (The Quinoline Scaffold): The planar, hydrophobic quinoline ring drives low solubility and high lipophilicity. This leads to colloidal aggregation (sequestering enzyme non-specifically) and surface adsorption (sticking to plastic tips and plates), resulting in false positives or variable IC50s.

• The Chemical Threat (The Acrylamide Warhead): This is a Michael acceptor designed to covalently modify a specific cysteine on your target.[1] However, it is an electrophile that will indiscriminately react with any accessible free thiol in your assay buffer (e.g., DTT, BME, or surface cysteines on BSA), effectively neutralizing your compound before it reaches the target.

Visualizing the Problem Space

Figure 1: The dual mechanisms of assay interference driven by the quinoline scaffold and acrylamide warhead.

Critical Optimization Modules

Module A: The Chemical Environment (Buffer Composition)

The Error: Using standard kinase buffer recipes containing DTT (Dithiothreitol) or

-Mercaptoethanol. The Science: These reducing agents contain nucleophilic thiols that rapidly attack the acrylamide double bond via Michael addition. This consumes your inhibitor, leading to artificially high IC50 values (loss of potency).

The Solution:

• Replace DTT with TCEP: Tris(2-carboxyethyl)phosphine (TCEP) is a phosphine-based reducing agent that maintains disulfide bonds but is not a nucleophile toward acrylamides.

• Carrier Protein Selection: Standard Bovine Serum Albumin (BSA) contains one free cysteine (Cys34) on its surface. In high concentrations (e.g., 0.1%), BSA acts as a "thiol sponge," reacting with your acrylamide.

  • Recommendation: Use Casein or Gelatin (which lack free cysteines) or use "Blocked" BSA (pre-treated with iodoacetamide).

Module B: The Physical Environment (Surface Chemistry)

The Error: Using standard polystyrene plates without adequate surfactant. The Science: The quinoline ring is highly hydrophobic. Without detergent, the molecule will adsorb to the walls of the well or pipette tips, effectively lowering the actual concentration in solution.

The Solution:

• Detergent: You must operate above the Critical Micelle Concentration (CMC).

  • Primary Choice:Triton X-100 (0.01%) or Tween-20 (0.005%) .

  • For High Hydrophobicity:Pluronic F-127 is often superior for preventing small-molecule aggregation.

• Plate Type: Switch to Non-Binding Surface (NBS) microplates. These are hydrophilic-coated to repel hydrophobic compounds.

Troubleshooting Guides & FAQs

Q1: My IC50 shifts significantly when I change the incubation time. Is this NSB?

Diagnosis: Not necessarily. This is a hallmark of covalent inhibition . Explanation: Unlike reversible inhibitors, covalent inhibitors exhibit time-dependent potency. The longer you incubate, the more enzyme is permanently inactivated. Action:

• Standardize your pre-incubation time (e.g., 30 mins or 60 mins).

• Report

  rather than IC50 if possible, as IC50 is time-dependent for acrylamides.

Q2: I see high inhibition even at low concentrations, but the dose-response curve is very steep (Hill slope > 2).

Diagnosis: This is likely Colloidal Aggregation (a physical NSB artifact). Explanation: The quinoline rings stack to form promiscuous particles that sequester the enzyme. Validation Protocol (The "Spin-Down" Test):

• Centrifuge your compound dilution at high speed (e.g., 10,000 x g) for 10 minutes.

• Retest the supernatant.

• Result: If activity disappears, the inhibitor was in the pellet (aggregate). If activity remains, it is a true soluble inhibitor.

Q3: My assay signal is high in the "No Enzyme" control wells.

Diagnosis: Fluorescence Interference . Explanation: Quinoline derivatives are inherently fluorescent (often Excitation ~350nm, Emission ~450nm). If your assay readout (e.g., AMC cleavage) overlaps with this spectrum, the compound masks the signal. Action:

• Run a "Compound Only" control (Buffer + Compound, no Enzyme/Substrate).

• If fluorescent, switch to a Red-Shifted assay readout (e.g., Rhodamine or TR-FRET) to avoid the blue/green quinoline region.

Master Optimization Protocol

Use this workflow to validate your assay conditions before screening.

Step-by-Step Validation Workflow

Figure 2: Logic flow for eliminating chemical and physical interference.

Data Comparison: Additive Effects

Component	Standard Reagent	Problem with Acrylamide/Quinoline	Recommended Replacement
Reducing Agent	DTT / -ME	Nucleophilic attack on acrylamide (Michael Addition).	TCEP (non-nucleophilic)
Carrier Protein	Standard BSA	Free Cys34 reacts with acrylamide; Hydrophobic patches bind quinoline.	Casein , Gelatin , or Blocked BSA
Detergent	None / Low	Aggregation of quinoline scaffold; Adsorption to plastic.	0.01% Triton X-100 or Pluronic F-127
Plate Surface	Polystyrene	High hydrophobic binding capacity.	NBS (Non-Binding Surface)

References

• Assay Guidance Manual (NCBI). Assay Interference by Chemical Reactivity. (Discusses the reactivity of acrylamides with DTT and BSA). [Link]

• Assay Guidance Manual (NCBI). Assay Interference by Aggregation. (Detailed protocols for identifying colloidal aggregators like quinolines). [Link]

• Journal of Medicinal Chemistry. Fused Tetrahydroquinolines Are Interfering with Your Assay. (Highlighting the specific liability of quinoline derivatives in HTS). [Link]

• Analytical Biochemistry. A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry. (Validates TCEP as the non-reactive alternative for cysteine-targeting assays). [Link]

Sources

• 1. Covalent Warheads Targeting Cysteine Residue: The Promising Approach in Drug Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Incubation Time for N-(quinolin-5-yl)acrylamide Covalent Labeling

Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Kinetic Optimization of Quinoline-Acrylamide Probes[1]

Core Directive & Scientific Context

Welcome to the technical support hub for covalent probe development. You are working with N-(quinolin-5-yl)acrylamide , a targeted covalent inhibitor/probe (TCI).[1] To optimize incubation time, you must move beyond simple "end-point" thinking and understand the kinetic competition occurring in your tube.

The Chemistry of Your Probe

• The Scaffold (Quinoline): Provides the non-covalent affinity (

  ). It directs the molecule to the specific hydrophobic pocket of your target protein (often a kinase hinge region or a nucleotide-binding pocket).

• The Warhead (Acrylamide): A "tunable" Michael acceptor. Unlike highly reactive chloroacetamides, acrylamides are moderately reactive electrophiles. They require precise positioning and sufficient time to undergo nucleophilic attack by a specific Cysteine thiolate.

The Optimization Challenge: Your goal is to maximize Target Occupancy (

) while minimizing Non-Specific Labeling .

• Too Short: Incomplete reaction; low sensitivity; failure to detect low-abundance targets.[1]

• Too Long: "Promiscuous" labeling of off-target cysteines; protein precipitation; hydrolysis of the probe.

The Kinetic "Sweet Spot" (Visualized)

The following diagram illustrates the kinetic competition that dictates your optimal incubation time. You are balancing the specific reaction rate (

) against off-target rates.[1]

Figure 1: Kinetic Competition Pathway. The goal is to maximize the green pathway (Specific Reaction) before the red pathway (Non-Specific Reaction) accumulates significant signal.

Protocol: Determination of Optimal Incubation Time ( )[1]

Do not guess. Perform this standardized time-course experiment.

Experimental Setup

Assay Type: Gel-based ABPP (Activity-Based Protein Profiling) or Western Blot (if antibody available).[1] Probe Concentration: Fix at

the estimated (typically 1–10 µM for quinoline acrylamides).

Parameter	Condition
Probe	N-(quinolin-5-yl)acrylamide
Concentration	1 µM (High affinity) or 10 µM (Moderate affinity)
Time Points	15 min, 30 min, 1 h, 2 h, 4 h, 8 h
Temperature	37°C (Live cell) or 25°C (Lysate)
Quench	4x Laemmli Buffer (with 50mM DTT or -ME)

Step-by-Step Workflow

• Preparation: Aliquot your proteome (lysate or live cells) into 7 tubes.

• Control: Tube 1 is the "No Probe" (DMSO) control.

• Initiation: Add N-(quinolin-5-yl)acrylamide to Tubes 2–7 simultaneously.

• Harvesting: Stop the reaction at the designated time points (15m, 30m, 1h, 2h, 4h, 8h).

  • Critical: For lysates, quench immediately with boiling Laemmli buffer containing high thiols (DTT). The excess thiols scavenge unreacted acrylamide, preventing post-lysis labeling.

• Readout: Resolve on SDS-PAGE. Detect via fluorescence (if probe is tagged) or Western Blot (if using competition assay or specific antibody).[1]

• Analysis: Plot Band Intensity vs. Time.

Data Interpretation (The Decision Matrix)[1]

Observation	Diagnosis	Action
Signal plateaus at 1h	Fast kinetics ( is high).[1]	Set . Longer times only increase background.[1]
Signal increases linearly up to 8h	Slow kinetics (Low reactivity).[1]	Set . Acrylamides are often slow; ensure stability.[1]
Background smear appears > 2h	Low selectivity window.	Set . Sacrifice some occupancy for cleaner data.[1]

Troubleshooting Guide

Issue 1: "I see a strong smear across the entire lane."

Diagnosis: Non-specific alkylation. The quinoline scaffold is hydrophobic and may stick to membranes/hydrophobic patches, while the acrylamide slowly reacts with surface cysteines on abundant proteins (e.g., actin, tubulin).

• Fix A (Time): Reduce incubation time by 50%.

• Fix B (Concentration): Perform a concentration-response curve. You are likely above the saturation limit for your specific target.

• Fix C (Wash): If using live cells, perform harsher wash steps (PBS + 0.1% BSA) before lysis to remove non-covalently bound probe.[1]

Issue 2: "My target band is faint even after 4 hours."

Diagnosis: Low

(reactivity) or low (affinity).[1] The acrylamide warhead might be positioned poorly relative to the target cysteine.

• Fix A: Increase temperature to 37°C (if currently at RT). Reaction rate doubles roughly every 10°C.

• Fix B: Check pH. Acrylamide-cysteine reaction requires the thiolate anion (

  ).[1] If your buffer is acidic (pH < 7.0), reactivity drops drastically. Adjust to pH 7.5–8.0 .

Issue 3: "The probe precipitates/crashes out."

Diagnosis: The quinoline scaffold is planar and hydrophobic.

• Fix: Ensure final DMSO concentration is 1–2%. Do not go below 0.1% DMSO, or the probe may aggregate.

Frequently Asked Questions (FAQ)

Q: Can I just incubate overnight (16h) to be safe? A: No. Unlike stable drugs, chemical probes in complex proteomes face degradation and glutathione conjugation. Overnight incubation often leads to "hook effects" (proteome degradation) or massive background noise that masks specific bands.[1] For acrylamides, 1–4 hours is the industry standard window.

Q: Does the order of addition matter? A: Yes. If performing a competition assay (pre-incubating with a drug to block the probe), incubate the competitor for 1 hour first, then add the N-(quinolin-5-yl)acrylamide probe for the optimized time (

).[1]

Q: How do I calculate

from this? A: You cannot calculate precise kinetic constants from a single time-point optimization.[1] You need to perform a k_obs experiment: measure the rate of labeling at multiple probe concentrations and fit to a hyperbolic equation (Kitz-Wilson analysis).

Optimization Workflow Diagram

Use this logic flow to finalize your experimental parameters.

Figure 2: Troubleshooting Logic Tree for Incubation Optimization.

References

• Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-Emerging Warheads for Targeted Covalent Inhibitors: Applications in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry. Link[1]

• Backus, K. M., et al. (2016). Proteome-wide covalent ligand discovery in native biological systems.[1] Nature. Link[1]

• Strelow, J. M. (2017). A Perspective on the Kinetics of Covalent Dereplication Using Time-Dependent Inhibition Data. SLAS Discovery. Link[1]

• Lonsdale, R., & Ward, R. A. (2018). Structure-Based Design of Targeted Covalent Inhibitors. Chemical Society Reviews. Link

Sources

• 1. CAS 13880-05-2: N-[Tris(hydroxymethyl)methyl]acrylamide [cymitquimica.com]

Technical Support Center: Minimizing GSH Adduct Formation in Quinoline Acrylamides

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Covalent Inhibitor Optimization / ADME-Tox Mitigation

Welcome to the Covalent Inhibitor Optimization Hub

You are likely here because your quinoline acrylamide lead compound—perhaps an EGFR, BTK, or HER2 inhibitor—is showing rapid clearance or cytotoxicity. The culprit is often the "warhead": the acrylamide moiety is reacting promiscuously with cellular glutathione (GSH) before it reaches its specific cysteine target.

This guide provides a systematic approach to decoupling target potency from GSH reactivity .

Module 1: Structural Troubleshooting (The "Hardware" Fix)

The Core Problem: The Michael addition of GSH to an acrylamide is governed by the electrophilicity of the

-carbon. In unsubstituted acrylamides, this carbon is highly accessible to the thiolate anion of GSH.

The Solution: You must modulate the reactivity of the warhead (the acrylamide) without destroying the binding affinity of the scaffold (the quinoline).

Strategy A: Steric Hindrance ( -Substitution)

This is the most effective method for reducing GSH adduct formation while often maintaining target potency.

• Action: Introduce a substituent at the

  -position of the acrylamide.

• Mechanism: The substituent creates steric clash, preventing the bulky GSH molecule from approaching the

  -carbon. However, the target cysteine (which is tethered and oriented by the quinoline scaffold's binding) can often still access the warhead due to the "proximity effect."

• Recommendation:

  • Methyl Group (

    -Me): The standard first step. It significantly slows GSH addition.

  • Cyano Group (

    -CN): Increases electrophilicity electronically but makes the reaction reversible. The adduct forms, but the GSH falls off, effectively increasing the half-life.

Strategy B: Electronic Deactivation

• Action: Modify the electron density of the alkene.

• Mechanism: Electron-donating groups (EDGs) reduce the partial positive charge on the

  -carbon, making it less attractive to nucleophiles.

• Warning: This often kills target potency. Use with caution.

Strategy C: Reversible Covalent Design

If you cannot stop the reaction, make it reversible.

• Concept: Design the warhead such that the

  (reverse reaction rate) is high for GSH but low for the target protein.

• Chemistry:

  -Cyanoacrylamides or specific heterocyclic acrylamides often exhibit this "reversible covalent" behavior.

Visualization: Structural Optimization Decision Tree

Caption: Decision matrix for modifying acrylamide warheads to minimize GSH reactivity.

Module 2: Assay Troubleshooting (The Protocol)

Issue: "My GSH half-life data is inconsistent between runs." Diagnosis: The reaction rate is highly pH-dependent because the nucleophile is the thiolate anion (

), not the thiol ( ). Small pH shifts cause massive rate changes.

Standardized GSH Stability Protocol (LC-MS/MS)

Reagents:

• Buffer: PBS (pH 7.4) with 1 mM EDTA (prevents metal-catalyzed oxidation).

• GSH Stock: 100 mM in water (Prepare fresh; GSH oxidizes to GSSG rapidly).

• Internal Standard: Warfarin or Tolbutamide.

Workflow:

• Preparation: Prepare test compound at 10 µM in PBS (pH 7.4) containing 10% acetonitrile (to aid solubility).

• Initiation: Add GSH to a final concentration of 5 mM (mimicking cytosolic concentration).

  • Note: This is a 500-fold excess, ensuring pseudo-first-order kinetics.

• Incubation: Incubate at 37°C.

• Sampling: Aliquot at

  min.

• Quenching: Immediately add 1 volume of ice-cold Acetonitrile + 1% Formic Acid.

  • Critical: The acid protonates the thiolate, stopping the reaction instantly.

• Analysis: LC-MS/MS monitoring parent ion depletion and adduct formation (+307 Da).

Data Analysis Table: Interpreting Results

Parameter	Observation	Interpretation	Action
Mass Shift	+307 Da	Mono-GSH adduct formed.	Standard Michael addition. Proceed to kinetic analysis.
Mass Shift	+614 Da	Bis-GSH adduct formed.	Your scaffold has two electrophilic sites. Check the quinoline ring for reactive halogens.
	< 15 min	Highly Reactive.	Likely toxic. Must modify structure (See Module 1).
	30 - 120 min	Moderate Reactivity.	Acceptable for oncology indications if target residence time is long.
	> 240 min	Low Reactivity.	Ideal, provided target potency is maintained.

Module 3: Advanced Troubleshooting (Reversibility)

Issue: "My compound shows no adduct in the assay, but still has high clearance." Diagnosis: You might have a reversible covalent inhibitor. In the LC-MS source or during the chromatography, the adduct might dissociate if the equilibrium is fast.

The "Jump-Dilution" Test:

• Incubate compound + GSH (high concentration) for 1 hour.

• Dilute the mixture 100-fold into buffer without GSH.

• Monitor the recovery of the parent compound over time.

  • Irreversible: Parent concentration remains low.

  • Reversible: Parent concentration increases as the adduct dissociates.

Visualization: Assay Workflow & Logic

Caption: Step-by-step workflow for the Glutathione Stability Assay.

Frequently Asked Questions (FAQ)

Q: Can I use DTT instead of GSH for this assay? A: No. DTT is a dithiol and has different redox potential and nucleophilicity than GSH. While it can prove covalent binding, it does not biologically represent the cytosolic environment. Stick to GSH for ADME prediction.

Q: My quinoline has a chlorine atom at the 4-position. Will GSH react there? A: It is possible. This is an

(Nucleophilic Aromatic Substitution) reaction. If the quinoline nitrogen is protonated or the ring is electron-deficient, GSH can displace the chlorine. You will see a +307 Da shift minus the mass of Chlorine (35 Da).

Q: Why does the pH matter so much? A: The

of the thiol group in GSH is roughly 8.7. At pH 7.4, only a small fraction is in the reactive thiolate ( ) form. If your buffer drifts to pH 8.0, the concentration of thiolate increases exponentially, artificially decreasing your compound's half-life. Always check pH after adding the compound.

References

• Kalgutkar, A. S., & Dalvie, D. K. (2012). Drug Discovery for Targeted Covalent Inhibitors. Chemical Research in Toxicology. Link

• Schwartz, P. A., et al. (2014). Covalent EGFR inhibitor analysis: The relationship between reactivity and selectivity. Proceedings of the National Academy of Sciences. Link

• Flanagan, M. E., et al. (2014). Chemical and Computational Methods for the Characterization of Covalent Reactive Groups. Journal of Medicinal Chemistry. Link

• Turcotte, S. (2024). Refining covalent warhead reactivity: A new look at GSH reactivity assays. X-Chem.[1] Link

Sources

• 1. Refining covalent warhead reactivity: A new look at GSH reactivity assays - X-Chem [x-chemrx.com]